N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C17H19NO3S/c1-13-6-8-15(9-7-13)22(19,20)18-12-17-16-5-3-2-4-14(16)10-11-21-17/h2-9,17-18H,10-12H2,1H3
• InChI Key: HJEJCCAALGFDTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2C3=CC=CC=C3CCO2
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide, also known as DIAS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. DIAS is a sulfonamide derivative that possesses a unique chemical structure, which makes it an attractive candidate for drug discovery and development.

Mechanism of Action

The exact mechanism of action of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase activity. Carbonic anhydrase is an enzyme that catalyzes the conversion of carbon dioxide and water to bicarbonate ions and protons. By inhibiting the activity of carbonic anhydrase, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide can disrupt various physiological processes that rely on this enzyme, such as acid-base balance and fluid secretion.
Biochemical and Physiological Effects:
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the reduction of intraocular pressure, and the modulation of neuronal excitability. Inhibition of carbonic anhydrase activity can lead to the reduction of bicarbonate ion and proton concentrations, which can affect pH regulation and fluid secretion. Reduction of intraocular pressure can help to prevent damage to the optic nerve and improve vision. Modulation of neuronal excitability can have implications for the treatment of neurological disorders such as epilepsy.

Advantages and Limitations for Lab Experiments

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has several advantages for use in lab experiments, including its unique chemical structure, which makes it an attractive candidate for drug discovery and development. It also has a relatively low molecular weight, which can facilitate its transport across cell membranes. However, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide, including the development of more potent and selective inhibitors of carbonic anhydrase, the investigation of its potential as a therapeutic agent for the treatment of neurological disorders, and the exploration of its interactions with other proteins and enzymes. Further studies are also needed to fully understand the mechanism of action of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide and its potential side effects. Overall, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has significant potential for use in various scientific fields and warrants further investigation.

Synthesis Methods

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 4-methylbenzenesulfonyl chloride with 3,4-dihydroisocoumarin in the presence of a base such as triethylamine. The resulting intermediate is then treated with ammonia to yield N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide.

Scientific Research Applications

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has been investigated for its ability to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes. In pharmacology, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has been evaluated for its potential as a therapeutic agent for the treatment of diseases such as glaucoma, epilepsy, and cancer. In biochemistry, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-methylbenzenesulfonamide has been studied for its interactions with various proteins and enzymes, which can provide insights into its mechanism of action.